![molecular formula C19H29N3O B2934181 2-(5,6-dimethyl-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide CAS No. 912897-25-7](/img/structure/B2934181.png)
2-(5,6-dimethyl-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5,6-dimethyl-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide, also known as DMBI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DMBI belongs to the class of benzimidazole compounds, which are known for their diverse biological activities.
Scientific Research Applications
Biological Effects and Toxicology
Kennedy (2001) reviews the toxicology of acetamide and its derivatives, underscoring their commercial importance and the biological consequences of exposure. This review highlights the varied biological responses among chemicals like acetamide, formamide, and their derivatives, pointing to significant advancements in understanding their biological impacts over decades Kennedy, 2001.
DNA Interaction and Usage in Biology
Issar and Kakkar (2013) discuss Hoechst 33258 and its analogues, which, like the benzimidazole derivatives, bind strongly to the minor groove of DNA, showcasing the utility of these compounds in biological research, particularly for DNA staining and analysis. This work illustrates the role of benzimidazole derivatives in understanding DNA structure and function Issar & Kakkar, 2013.
Antitumor Activity
Iradyan et al. (2009) provide a review on imidazole derivatives, including benzimidazole, highlighting their potential in antitumor drug development. This review emphasizes the structure-activity relationship and the synthesis of compounds with antitumor properties, offering insight into the development of new therapeutic agents Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009.
properties
IUPAC Name |
2-(5,6-dimethylbenzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O/c1-13(2)9-21(10-14(3)4)19(23)11-22-12-20-17-7-15(5)16(6)8-18(17)22/h7-8,12-14H,9-11H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIWPMSHVVCLDLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)CC(=O)N(CC(C)C)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N,N-bis(2-methylpropyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.